Cas no 501901-96-8 (Ethanone, 1-(5-bromo-2-methylbenzo[b]thien-3-yl)-)

• Product Name: Ethanone, 1-(5-bromo-2-methylbenzo[b]thien-3-yl)-
• CAS No: 501901-96-8
• MF: C₁₁H₉BrOS
• MW: 269.157561063766
• CID: 1566710
• Update Time: 2024-08-24

Ethanone, 1-(5-bromo-2-methylbenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-2-methylbenzo[b]thien-3-yl)-

• Inchi： 1S/C11H9BrOS/c1-6(13)11-7(2)14-10-4-3-8(12)5-9(10)11/h3-5H,1-2H3
• InChI Key： HUYKYOJXRJQVDQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)SC2=CC=C(Br)C=C21)C

Computed Properties

• Exact Mass: 267.95577

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: hexane (110-54-3))
• Boiling Point: 372.3±37.0 °C(Predicted)
• PSA: 17.07